Cas no 886911-10-0 (7-(2,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product name: 7-(2,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 886911-10-0
• MF: C₁₇H₁₈Cl₂N₆O₂
• MW: 409.269820690155
• CID: 5362889

7-(2,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2,4-Dichloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-[(2,4-dichlorophenyl)methyl]-3,7-dihydro-3-methyl-8-(1-piperazinyl)-
• 7-(2,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C17H18Cl2N6O2/c1-23-14-13(15(26)22-17(23)27)25(9-10-2-3-11(18)8-12(10)19)16(21-14)24-6-4-20-5-7-24/h2-3,8,20H,4-7,9H2,1H3,(H,22,26,27)
• InChI Key： JZDHHDMXSNRGIY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2Cl)C2=C(N(C)C(=O)NC2=O)N=C1N1CCNCC1

Additional information on 7-(2,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to Compound with CAS No. 886911-10-0 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 886911-10-0 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. The compound, formally known as 7-(2,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, represents a confluence of expertise in medicinal chemistry and pharmacology. This introduction aims to provide a comprehensive overview of the compound's structural features, its pharmacological significance, and its relevance to contemporary research advancements.

The molecular framework of this compound is characterized by a purine core, which is a fundamental scaffold in many bioactive molecules. The presence of multiple substituents, including a 2,4-dichlorophenylmethyl group and a piperazine moiety, contributes to its complex interactions with biological targets. Specifically, the 7-(2,4-dichlorophenyl)methyl group introduces hydrophobicity and potential binding affinity to certain enzymes or receptors, while the piperazin-1-yl substituent is known for its ability to enhance solubility and improve oral bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target central nervous system (CNS) disorders. The purine derivative mentioned herein has shown promise in preliminary studies as a potential candidate for treating conditions such as depression and anxiety. The combination of the purine scaffold with the piperazine ring suggests that this compound may modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This hypothesis is supported by the structural similarities of the compound to known psychotropic agents that have demonstrated efficacy in clinical trials.

The significance of this compound extends beyond CNS disorders. Its unique structural features make it a versatile scaffold for further derivatization and optimization. Researchers have been exploring various modifications to enhance its pharmacokinetic properties and reduce potential side effects. For instance, the dichlorophenyl group can be replaced with other aromatic moieties to fine-tune binding interactions with biological targets. Additionally, computational modeling techniques have been employed to predict how different structural modifications might impact the compound's activity and selectivity.

One of the most exciting aspects of this compound is its potential role in addressing drug-resistant forms of cancer. Preliminary in vitro studies have indicated that it may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The 7-(2,4-dichlorophenyl)methyl group appears to be crucial for these interactions, as it provides a surface for hydrogen bonding and hydrophobic interactions with cancer-related proteins. Further investigation is warranted to elucidate the precise mechanisms through which this compound exerts its anti-cancer effects.

The development of new antiviral agents has also been a priority in recent years, given the ongoing global health challenges posed by viral infections. The structural motifs present in this compound suggest that it may possess inhibitory activity against certain viral enzymes or receptors. Specifically, the purine core and piperazine ring are known to interact with nucleoside analogs, which are widely used in antiviral therapies. Future studies could explore whether this compound can be developed into a lead candidate for novel antiviral drugs.

In conclusion, Compound with CAS No. 886911-10-0 represents a promising area of research with significant implications for various therapeutic applications. Its unique chemical structure and demonstrated biological activities make it an attractive candidate for further development in pharmaceuticals. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in addressing some of the most pressing health challenges faced today.